Cas no 2580250-22-0 (Tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate)

• Product Name: Tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate
• CAS No: 2580250-22-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5664563
• PubChem ID: 165894936
• Update Time: 2025-05-23

Tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580250-22-0
• EN300-27726164
• tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate
• Tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate

• Inchi： 1S/C10H14N2O3/c1-10(2,3)15-9(14)7-4-6(13)5-8(11)12-7/h4-5H,1-3H3,(H3,11,12,13)
• InChI Key： QOQXQSOBUQIALU-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C=C(N)N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4Ų

Additional information on Tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate

Tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate: A Comprehensive Overview

Tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate (CAS No. 2580250-22-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyridine ring substituted with an amino group at position 6, a hydroxyl group at position 4, and a tert-butyl ester group at position 2. These functional groups confer the compound with versatile chemical properties, making it a valuable substrate for various synthetic transformations.

The synthesis of Tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yields. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, which are critical in constructing the pyridine backbone. These methods not only improve the overall process but also pave the way for large-scale production, which is essential for industrial applications.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The presence of an amino group and a hydroxyl group makes it an ideal candidate for bioisosteric replacements or as a building block for more complex molecules. Recent studies have explored its role in developing potential inhibitors for various enzymes, including kinases and proteases. For example, researchers have utilized this compound to design molecules that target specific signaling pathways involved in cancer progression.

In addition to its pharmaceutical applications, Tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate has shown potential in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. For instance, scientists have reported the use of this compound as a chelating agent in homogeneous catalysis, where it facilitates the conversion of alkenes to alcohols under mild conditions.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the fate and transport of chemicals like Tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate becomes crucial. Recent studies have focused on its biodegradation pathways and toxicity profiles. These studies aim to ensure that any industrial application aligns with environmental regulations and minimizes ecological risks.

From a regulatory standpoint, the compound's classification under CAS No. 2580250-22-0 ensures that it is tracked and managed according to international standards. This classification facilitates communication among researchers and manufacturers, ensuring consistency in reporting and safety assessments.

In conclusion, Tert-butyl 6-amino-4-hydroxypyridine-2-carboxylate represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, its role in shaping future innovations is likely to expand further.